3-Methyl-2-(trifluoromethylthio)thiophene

• IUPAC Name: 3-methyl-2-(trifluoromethylsulfanyl)thiophene
• InChI: InChI=1S/C6H5F3S2/c1-4-2-3-10-5(4)11-6(7,8)9/h2-3H,1H3
• InChI Key: JCUFQCUSTCXVPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)SC(F)(F)F
• Molecular Formula: C6H5F3S2
• Molecular Weight: 198.2 g/mol

Description

3-Methyl-2-(trifluoromethylthio)thiophene, also known as 3M2T, is a sulfur-containing heterocyclic compound with a range of applications in scientific research. It is a highly versatile and valuable compound, as it is easily synthesized, has a wide range of applications, and can be used in a variety of laboratory experiments.

Mechanism of Action

The mechanism of action of 3-Methyl-2-(trifluoromethylthio)thiophene is not yet fully understood. However, it is known that the trifluoromethylthio group of this compound can act as a Lewis acid, and can therefore interact with a variety of other molecules. In addition, this compound can also form hydrogen bonds with other molecules, which can affect the properties of the molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not yet been fully studied. However, it is known that this compound has antibacterial and antifungal properties, and can also act as an antioxidant. In addition, this compound has been shown to have an effect on the metabolism of certain enzymes, and can also act as an inhibitor of some enzymes.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Methyl-2-(trifluoromethylthio)thiophene in laboratory experiments is its versatility. It can be easily synthesized from a variety of starting materials, and can be used in a variety of laboratory experiments. In addition, it is relatively inexpensive and can be stored for long periods of time without degradation. However, this compound is a highly reactive compound and should be handled with care.

Future Directions

The potential future directions for the use of 3-Methyl-2-(trifluoromethylthio)thiophene are numerous. It could be used in the synthesis of more complex molecules, such as polymers and pharmaceuticals. It could also be used in the development of new drugs and agrochemicals. In addition, this compound could be used in the development of new materials, such as sensors and catalysts. Finally, this compound could be used in the development of new technologies, such as fuel cells and solar cells.

Synthesis Methods

3-Methyl-2-(trifluoromethylthio)thiophene can be easily synthesized from a variety of starting materials, including 2-bromothiophene, 2-bromo-3-methylthiophene, and 2-chloro-3-methylthiophene. The first step is to react the starting material with a base, such as sodium hydroxide or potassium hydroxide, in an aqueous solution. This reaction produces the corresponding thiol, which can then be treated with a fluorinating agent, such as trifluoromethanesulfonic acid, to produce the desired this compound.

Scientific Research Applications

3-Methyl-2-(trifluoromethylthio)thiophene has a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, including polymers, dyes, and pharmaceuticals. It has also been used as a building block for the synthesis of more complex molecules. In addition, this compound has been used as a starting material in the synthesis of a variety of organofluorine compounds, which have a wide range of applications in the pharmaceutical and agrochemical industries.